
9-Hydroxythymol CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B161601 Get Quote

9-Hydroxythymol: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9-Hydroxythymol, a derivative of

the well-studied monoterpenoid phenol, thymol. While research specifically on 9-
Hydroxythymol is limited, this document consolidates the available data and provides context

through the extensive research conducted on its parent compound.

Core Properties of 9-Hydroxythymol
9-Hydroxythymol is a natural product that can be isolated from plants such as Eupatorium

fortunei.[1] Its fundamental chemical and physical properties are summarized below.

Property Value Source

CAS Number 61955-76-8 [1]

Molecular Formula C₁₀H₁₄O₂ [1]

Molecular Weight 166.22 g/mol [1]

Alternate Names

2-(1-hydroxypropan-2-yl)-5-

methylphenol, p-cymene-3,8-

diol, p-Mentha-1,3,5-triene-3,9-

diol
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Synthesis and Isolation
The primary method cited for obtaining 9-Hydroxythymol is through isolation from natural

sources, notably the plant Eupatorium fortunei. While specific, detailed synthetic protocols for

9-Hydroxythymol are not readily available in the reviewed literature, the synthesis of related

thymol derivatives has been described. For instance, the synthesis of 8-hydroxyl-9-

angeloyloxythymol, also isolated from Eupatorium fortunei, was achieved in a seven-step route

starting from m-cresol, utilizing a Sharpless asymmetric dihydroxylation to establish the

stereochemistry. This suggests that similar synthetic strategies could potentially be adapted for

the production of 9-Hydroxythymol.

Biological Activity and Signaling Pathways (Inferred
from Thymol)
Direct experimental data on the signaling pathways and specific biological activities of 9-
Hydroxythymol are not extensively documented. However, as a derivative of thymol, its

biological activities are likely to be related to those of its parent compound. Thymol is known for

a wide range of pharmacological effects, including antioxidant, anti-inflammatory, antimicrobial,

and antitumor activities.[2] The mechanisms underlying these effects often involve the

modulation of key signaling pathways.

Antioxidant and Anti-inflammatory Pathways
Thymol's antioxidant and anti-inflammatory properties are its most studied attributes. It is

known to scavenge free radicals and enhance the activity of endogenous antioxidant enzymes.

A critical pathway in the cellular response to oxidative stress and inflammation is the NF-κB

(nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. Thymol has

been shown to inhibit the activation of NF-κB, thereby reducing the expression of pro-

inflammatory cytokines.

Figure 1: Inhibition of the NF-κB signaling pathway by Thymol.

Experimental Protocols
While specific experimental protocols for 9-Hydroxythymol are not detailed in the provided

search results, standard assays used to evaluate the biological activities of its parent
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compound, thymol, would be applicable. Researchers investigating 9-Hydroxythymol would

likely employ the following methodologies.

In Vitro Antioxidant Activity Assays
A common starting point for assessing the antioxidant potential of a compound is through in

vitro chemical assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

Preparation of Reagents:

Prepare a stock solution of 9-Hydroxythymol in a suitable solvent (e.g., ethanol or

methanol).

Prepare a working solution of DPPH in methanol. The concentration should be adjusted to

obtain an absorbance of approximately 1.0 at 517 nm.

Assay Procedure:

In a 96-well plate, add various concentrations of the 9-Hydroxythymol solution.

Add the DPPH working solution to each well.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

A standard antioxidant, such as ascorbic acid or Trolox, should be used as a positive

control.

Calculation:

The percentage of radical scavenging activity is calculated using the formula: % Inhibition

= [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the

DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution

with the sample.
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The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH

radicals) is then determined.

The workflow for this common antioxidant assay can be visualized as follows:
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Figure 2: Workflow for the DPPH radical scavenging assay.
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Conclusion
9-Hydroxythymol is a naturally occurring derivative of thymol with defined chemical properties.

While direct and extensive research on its biological activities and mechanisms of action is still

emerging, the wealth of data on its parent compound, thymol, provides a strong foundation for

future investigations. Researchers can leverage the established experimental protocols and

known signaling pathways associated with thymol to explore the therapeutic potential of 9-
Hydroxythymol. Further studies are warranted to elucidate the specific pharmacological profile

of this compound and to determine if the hydroxyl group at the 9-position confers any unique or

enhanced biological activities compared to thymol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b161601?utm_src=pdf-body
https://www.benchchem.com/product/b161601?utm_src=pdf-body
https://www.benchchem.com/product/b161601?utm_src=pdf-body
https://www.benchchem.com/product/b161601?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/9-hydroxythymol.html
https://arabjchem.org/thymol-bioactivity-a-review-focusing-on-practical-applications/
https://arabjchem.org/thymol-bioactivity-a-review-focusing-on-practical-applications/
https://www.benchchem.com/product/b161601#9-hydroxythymol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b161601#9-hydroxythymol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b161601#9-hydroxythymol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b161601#9-hydroxythymol-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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